Diisopropyl ether

Specification

• Description: Diisopropyl ether (DIPE) is branched ether. It is a peroxide forming solvent. This process is catalyzed by heat, light and oxygen. For such solvents small amount of stabilizers like BHT (butylated hydroxytoluene) or hydroquinone is added which removes the free radicals that form peroxides. DIPE has been proposed as a potential alternative oxygenated fuel additive. Several methods have been proposed for its synthesis using acetone as starting material. The molecular structure and conformation has been studied using gas-phase electron diffusion. Its potential carcinogenicity has been studied in Sprague-Dawley rats.; Diisopropyl ether is a colorless liquid. It is widely used as a solvent for the isolation of fats and oils. It can be synthesized from isopropyl alcohol. Its mixture with isooctane has been added to the gasoline fuel as an antiknocking agent. Its synthesis from propylene and water in a single-pass trickle-bed reactor in the presence of an ion-exchange resin catalyst Amberlyst 15 has been proposed. Its efficacy as a fuel additive has been reported. When released in the atmosphere, it undergoes photodecomposition by reacting with OH radicals. Kinetics and mechanism of its reaction in atmosphere have been reported.; Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards; Diisopropyl ether is a secondary ether, which finds applications as an extractant and oxygenate gasoline additive.; Diisopropyl ether appears as a clear colorless liquid with an ethereal odor. Flash point -18°F. Less dense than water. Vapors heavier than air.
• CAS No.: 108-20-3
• Molecular Formula: C6H14O; (CH3)2CHOCH(CH3)2; C6H14O
• Molecular Weight: 102.17 g/mol
• IUPAC Name: 2-propan-2-yloxypropane
• Standard InChI: InChI=1S/C6H14O/c1-5(2)7-6(3)4/h5-6H,1-4H3
• Standard InChI Key: ZAFNJMIOTHYJRJ-UHFFFAOYSA-N
• Impurities: COMMERCIAL VARIETY MAY CONTAIN APPROX 3% OF ISOPROPYL ALC, LESS THAN 0.01% OF SULFUR & LESS THAN 0.04% OF PEROXIDE.; The dehydration of isopropyl alcohol with sulfuric acid produces propylene as an impurity in the production of isopropyl ether. The amounts of propylene by-product will vary with type of catalyst and reaction conditions.; Isopropyl ether autooxidizes to form peroxides and hydroperoxides at 20 °C with UV radiation or in the presence of a photosensitizer, eg, benzophenone
• SMILES: CC(C)OC(C)C
• Canonical SMILES: CC(C)OC(C)C
• Boiling Point: 156 °F at 760 mm Hg (USCG, 1999); 68.5 °C; 69 °C; 154°F
• Colorform: Colorless volatile liquid; Colorless liquid.; Colorless liquid
• Flash Point: -18 °F (USCG, 1999); -18 °F (-28 °C) (closed cup); -28 °C; -18°F
• Melting Point: -123 °F (USCG, 1999); -86.8 °C; -60 °C; -123°F; -76°F